Thickness-dependent morphological behavior of dendritic (PS)2-b-PLA copolymer thin films on a SiO2 substrate†

Chemical Communications Pub Date: 2012-01-27 DOI: 10.1039/C2CC17545B

Abstract

In contrast to the known perpendicular ordering of conventional PS-b-PLA thin films, branched (PS)2-b-PLA thin films showed two different parallel orientations whose locations are strongly dependent upon film thickness.

Graphical abstract: Thickness-dependent morphological behavior of dendritic (PS)2-b-PLA copolymer thin films on a SiO2 substrate
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